Cas no 1807036-35-6 (2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-methanol
• CAS No: 1807036-35-6
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4898132
• Update Time: 2025-10-30

2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-methanol

• Inchi： 1S/C8H8F2N2O3/c1-4-2-6(12(14)15)11-7(8(9)10)5(4)3-13/h2,8,13H,3H2,1H3
• InChI Key： NLMYEJLWKATVHA-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(C)C=C([N+](=O)[O-])N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9

Additional information on 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-methanol

Introduction to 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-methanol (CAS No. 1807036-35-6)

2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-methanol (CAS No. 1807036-35-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and potential biological activities of 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-methanol.

The molecular structure of 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-methanol is composed of a pyridine ring substituted with a difluoromethyl group, a methyl group, and a nitro group, along with a hydroxymethyl moiety. The presence of these functional groups imparts distinct chemical and physical properties to the compound. The difluoromethyl group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it an attractive feature in drug design.

Recent studies have focused on the synthesis and characterization of 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-methanol. One notable approach involves the reaction of 4-methyl-6-nitropyridine-3-carbaldehyde with difluoromethyllithium reagents, followed by reduction to form the hydroxymethyl derivative. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

In terms of biological activity, preliminary research suggests that 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-methanol exhibits promising anti-inflammatory and anti-cancer properties. Studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, which are key mediators of inflammatory responses. Additionally, preliminary in vitro assays have demonstrated that 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-methanol can induce apoptosis in cancer cells, particularly those derived from breast and lung tumors.

The mechanism of action of 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-methanol is currently under investigation. Initial findings suggest that the compound may target multiple signaling pathways involved in inflammation and cancer progression. For instance, it has been observed to modulate the activity of transcription factors such as NF-κB and AP-1, which are crucial for the expression of genes related to inflammation and cell survival.

To further explore the therapeutic potential of 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-methanol, several preclinical studies are underway. These studies aim to evaluate the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate that the compound has favorable pharmacokinetic properties, with good oral bioavailability and a long half-life in vivo.

In addition to its potential as a therapeutic agent, 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-methanol is also being investigated for its use as a chemical probe in biological research. Its unique structural features make it an ideal candidate for studying specific biological processes and pathways. For example, researchers are using this compound to investigate the role of nitro groups in modulating protein-protein interactions and enzyme activities.

The safety profile of 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-methanol is another critical aspect being evaluated in ongoing studies. Initial toxicological assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its safety profile and potential side effects.

In conclusion, 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-methanol (CAS No. 1807036-35-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research efforts will continue to elucidate its mechanisms of action and optimize its potential for clinical use.